1-Bromo-3-tert-butyl-5-iodo-2-methoxybenzene

• Molecular Formula: C11H14BrIO
• Molecular Weight: 369.04 g/mol
• IUPAC Name: 1-bromo-3-tert-butyl-5-iodo-2-methoxybenzene
• InChI: InChI=1S/C11H14BrIO/c1-11(2,3)8-5-7(13)6-9(12)10(8)14-4/h5-6H,1-4H3
• InChI Key: YLWJYPSLYGMGLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=CC(=C1)I)Br)OC

Description

1-Bromo-3-tert-butyl-5-iodo-2-methoxybenzene is a useful research compound. Its molecular formula is C11H14BrIO and its molecular weight is 369.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-6-tert-butyl-4-iodophenol (5.0 g, 14.08 mmol) in acetone (50 mL) was treated with potassium carbonate (2.92 g, 21.13 mmol) and dimethylsulfate (1.95 g, 15.49 mmol) at reflux for 16 hours, cooled and concentrated. The residue was dissolved in ethyl acetate, washed with water, brine, dried (Na2SO4), filtered and concentrated in vacuo. The crude product was purified on an Isco 40 g silica cartridge eluting with 2% ethyl acetate in hexane to give the title compound.